(7-{[(4-Ethylphenyl)methyl]sulfanyl}-5-(2-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

• IUPAC Name: [7-[(4-ethylphenyl)methylsulfanyl]-5-(2-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C27H24FN3O2S/c1-3-17-8-10-18(11-9-17)15-34-27-22-12-21-19(14-32)13-29-16(2)24(21)33-26(22)30-25(31-27)20-6-4-5-7-23(20)28/h4-11,13,32H,3,12,14-15H2,1-2H3
• InChI Key: GLMDCSOARADRMC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=CC=C5F
• Molecular Formula: C27H24FN3O2S
• Molecular Weight: 473.6 g/mol
• CAS No.: 892417-72-0

Description

(7-{[(4-Ethylphenyl)methyl]sulfanyl}-5-(2-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol is a useful research compound. Its molecular formula is C27H24FN3O2S and its molecular weight is 473.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

Research on similar compounds, such as the catalyst- and solvent-free synthesis of 2-fluoro-N-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)benzamide through microwave-assisted Fries rearrangement, highlights the potential for efficient, regioselective synthesis methods in pharmaceutical and materials science. These processes often involve the strategic use of intermediate compounds for the preparation of more complex molecules, offering insights into the synthesis pathways that might be applicable to the compound (Moreno-Fuquen et al., 2019).

Conformational Analysis and Chemical Reactivity

The synthesis and characterization of compounds like 2-alkyl- and 2-arylsulfanyl-1-aminocyclopropanecarboxylic acids demonstrate the importance of conformational analysis in understanding the reactivity and potential applications of sulfur-containing compounds in medicinal chemistry and enzyme inhibition studies (Clerici et al., 1999).

Potential Antitumor Activity

Studies on imidazotetrazines, like the synthesis of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, indicate the potential antitumor activity of nitrogen-rich heterocyclic compounds. These compounds may act as prodrugs, releasing active metabolites under physiological conditions, suggesting a possible research direction for the anticancer properties of related complex molecules (Stevens et al., 1984).

Catalytic Applications and Material Science

The development of novel catalysts using sulfur and nitrogen-containing heterocycles, such as in the catalyst-free synthesis of oxazolones, is of great interest in organic synthesis and material science. These compounds can serve as building blocks for more complex structures, potentially including catalysts for specific reactions (Clerici et al., 1999).

Theoretical and Computational Chemistry

Theoretical studies and density functional theory (DFT) calculations, such as those performed on prototropy processes and Fries rearrangement reactions, provide valuable insights into the electronic structure, reactivity, and potential chemical transformations of complex molecules. This computational approach can predict the behavior and applications of the compound in various scientific domains (Moreno-Fuquen et al., 2019).